Cas no 859960-36-4 (2-Amino-6-hydroxybenzonitrile)

2-Amino-6-hydroxybenzonitrile structure
2-Amino-6-hydroxybenzonitrile structure
Product Name:2-Amino-6-hydroxybenzonitrile
CAS No:859960-36-4
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD16999402
CID:4938015
PubChem ID:54228773
Update Time:2026-02-27

2-Amino-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-6-HYDROXYBENZONITRILE
    • AT15778
    • MB34868
    • SY277862
    • MFCD16999402
    • OHWLLJVCMPIKBB-UHFFFAOYSA-N
    • CS-0456503
    • SCHEMBL1622559
    • 859960-36-4
    • 2-Amino-6-hydroxybenzonitrile
    • MDL: MFCD16999402
    • Inchi: 1S/C7H6N2O/c8-4-5-6(9)2-1-3-7(5)10/h1-3,10H,9H2
    • InChI Key: OHWLLJVCMPIKBB-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C#N)N

Computed Properties

  • Exact Mass: 134.048012819 g/mol
  • Monoisotopic Mass: 134.048012819 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 134.14
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70

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Additional information on 2-Amino-6-hydroxybenzonitrile

Comprehensive Overview of 2-Amino-6-hydroxybenzonitrile (CAS No. 859960-36-4): Properties, Applications, and Industry Insights

2-Amino-6-hydroxybenzonitrile (CAS No. 859960-36-4) is a specialized organic compound with a molecular formula of C7H6N2O. This benzonitrile derivative is characterized by the presence of both amino and hydroxy functional groups, which contribute to its unique chemical reactivity and versatility in synthetic applications. The compound's molecular weight is 134.14 g/mol, and it typically appears as a light yellow to white crystalline powder under standard conditions.

In recent years, 2-Amino-6-hydroxybenzonitrile has gained significant attention in pharmaceutical and agrochemical research due to its role as a key intermediate in the synthesis of heterocyclic compounds. Researchers frequently search for "2-Amino-6-hydroxybenzonitrile synthesis" and "CAS 859960-36-4 applications," reflecting growing interest in its synthetic pathways and industrial uses. The compound's dual functional groups make it particularly valuable for constructing complex molecular architectures, especially in the development of bioactive molecules and functional materials.

The physicochemical properties of 2-Amino-6-hydroxybenzonitrile contribute to its widespread utility. With a melting point range of 145-150°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), it offers practical handling characteristics for laboratory and industrial applications. Its structural motif frequently appears in searches related to "nitrile-containing pharmaceuticals" and "amino-hydroxy aromatic compounds," highlighting its relevance in modern chemical research.

From an industrial perspective, 859960-36-4 serves as a crucial building block in the production of various specialty chemicals. Manufacturers often optimize processes for "high-purity 2-Amino-6-hydroxybenzonitrile" to meet the stringent requirements of pharmaceutical applications. The compound's stability under controlled conditions and its compatibility with numerous coupling reactions make it particularly valuable in medicinal chemistry and material science applications.

Recent advancements in green chemistry have spurred interest in more sustainable production methods for 2-Amino-6-hydroxybenzonitrile. Researchers are investigating catalytic processes and biocatalytic routes to reduce environmental impact while maintaining high yields. These developments align with growing industry demand for "eco-friendly chemical synthesis" and "sustainable intermediates," positioning 859960-36-4 as a compound of interest in the transition toward greener chemical manufacturing.

Quality control aspects of 2-Amino-6-hydroxybenzonitrile are frequently discussed in technical literature, with particular emphasis on "analytical methods for nitrile compounds" and "purity determination of aromatic amines." Standard characterization techniques include HPLC, GC-MS, and NMR spectroscopy, which ensure the compound meets the rigorous specifications required for research and industrial applications. The availability of high-grade 2-Amino-6-hydroxybenzonitrile has become increasingly important for reproducible results in synthetic chemistry.

In the context of intellectual property, CAS 859960-36-4 appears in numerous patent applications related to drug discovery and specialty chemical production. The compound's structural features make it valuable for creating novel molecular entities, particularly in areas addressing current health challenges. This has led to increased searches for "2-Amino-6-hydroxybenzonitrile patents" and "derivatives with biological activity," reflecting its importance in innovation-driven industries.

The global market for 2-Amino-6-hydroxybenzonitrile continues to evolve, with regional variations in demand and production capacity. Market analysts track trends related to "specialty chemical growth sectors" and "pharmaceutical intermediate demand" to anticipate future developments. As research into targeted therapies and advanced materials expands, the strategic importance of versatile intermediates like 859960-36-4 is expected to grow correspondingly.

From a safety perspective, proper handling procedures for 2-Amino-6-hydroxybenzonitrile emphasize standard laboratory precautions. While not classified as hazardous under normal conditions, appropriate personal protective equipment and ventilation systems are recommended when working with the compound in powder form. These considerations are particularly relevant for searches involving "safe handling of aromatic nitriles" and "laboratory best practices for amine compounds."

Looking forward, the scientific community continues to explore new applications for 2-Amino-6-hydroxybenzonitrile across multiple disciplines. Its combination of amino and hydroxy functionalities on an aromatic ring provides a versatile platform for chemical modification, making it valuable for both established processes and emerging technologies. As synthetic methodologies advance and new therapeutic targets are identified, CAS 859960-36-4 is poised to maintain its relevance in chemical research and industrial applications for years to come.

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